4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one

• IUPAC Name: 4-amino-6-methyl-5,6-dihydro-1,2,4-triazin-3-one
• InChI: InChI=1S/C4H8N4O/c1-3-2-8(5)4(9)7-6-3/h3H,2,5H2,1H3
• InChI Key: VHBHLLKFYUXYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)N=N1)N
• Molecular Formula: C4H8N4O
• Molecular Weight: 128.13 g/mol

Description

4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its unique properties and potential applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in research.

Mechanism of Action

The mechanism of action of 4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one is not fully understood. However, studies have shown that the compound may act by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects
Studies have shown that 4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one has several biochemical and physiological effects. The compound has been found to exhibit antioxidant activity and has been studied for its potential use in preventing oxidative stress-related diseases. Additionally, the compound has been found to have immunomodulatory effects and has been studied for its potential use in treating autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one in lab experiments is its ability to inhibit the activity of certain enzymes and interact with specific receptors in the body. This makes the compound a valuable tool for studying the mechanisms of certain diseases and developing new drugs. However, a limitation of using this compound in lab experiments is its potential toxicity. Further research is needed to fully understand the toxicity of this compound and its potential effects on living organisms.

Future Directions

There are several future directions for the study of 4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one. One potential direction is the development of new drugs based on the compound's unique properties. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in treating various diseases. Finally, more studies are needed to fully understand the toxicity of the compound and its potential effects on living organisms.
Conclusion
In conclusion, 4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one is a heterocyclic compound that has shown potential applications in various scientific research areas. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in research. While there are limitations to using this compound in lab experiments, its unique properties make it a valuable tool for studying the mechanisms of certain diseases and developing new drugs. Further research is needed to fully understand the potential applications of this compound and its potential effects on living organisms.

Scientific Research Applications

4-Amino-6-methyl-5,6-dihydro-1,2,4-triazin-3(4H)-one has shown potential applications in various scientific research areas. One such area is in the development of new drugs. The compound has been found to exhibit antitumor activity and has been studied for its potential use in cancer therapy. Additionally, the compound has been studied for its potential use as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.